molecular formula C14H15NO2 B2368685 (2E)-2-[(4-hydroxyphenyl)methylidene]-4,4-dimethyl-3-oxopentanenitrile CAS No. 150300-51-9

(2E)-2-[(4-hydroxyphenyl)methylidene]-4,4-dimethyl-3-oxopentanenitrile

Cat. No. B2368685
CAS RN: 150300-51-9
M. Wt: 229.279
InChI Key: BDKGQXNLVUZZRR-DHZHZOJOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of such a compound would likely involve reactions that can introduce or form the functional groups mentioned above. For instance, the hydroxyphenyl group might be introduced through a phenol-related reaction, while the nitrile group might be formed through a reaction involving a cyanide reagent .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the double bond in the methylidene group suggests that this compound could exist in different isomeric forms .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. The hydroxyphenyl and nitrile groups could potentially participate in a variety of chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure and the functional groups it contains .

Scientific Research Applications

Synthesis and Characterization

  • The compound has been utilized in the synthesis of other chemicals, for instance, 3-amino-5-tert-butylisoxazole, a product derived from 4,4-dimethyl-3-oxopentanenitrile, showcasing its utility in producing regioselective reactions (Takase et al., 1991).
  • Schiff base compounds involving similar structures have been synthesized and characterized, demonstrating the flexibility of this compound in forming diverse molecular structures (Yang, 2007).

Chemical Analysis and Vibrational Studies

  • Advanced chemical analysis techniques, such as FT-Raman and FT-infrared spectroscopy, have been applied to study similar Schiff base compounds, providing insight into their vibrational properties and molecular structure (Antunes et al., 2012).

Complex Formation and Coordination Chemistry

  • The compound has shown potential in forming coordination compounds with metals, as evidenced by the characterization of a zinc complex involving a similar Schiff base, indicating its role in coordination chemistry (Antunes et al., 2020).

Pharmaceutical and Biological Research

  • Research has explored the antimicrobial activities of related compounds, highlighting potential pharmaceutical applications (Ghorab et al., 2017).
  • The compound's structure has been examined in the context of anti-cancer drug research, suggesting its relevance in the development of novel therapeutic agents (Arul & Smith, 2016).

Material Science and Polymer Research

  • Its derivatives have been synthesized and characterized for potential applications in material science, such as in the development of three-state indicators and polymers (Sarma & Baruah, 2004).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or application. For instance, if this compound is intended to be used as a drug, its mechanism of action would involve its interaction with biological molecules in the body .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety measures should be taken when handling this compound to minimize potential risks .

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring new synthetic routes, investigating its reactivity under different conditions, and evaluating its potential use in various fields such as medicine or materials science .

properties

IUPAC Name

(2E)-2-[(4-hydroxyphenyl)methylidene]-4,4-dimethyl-3-oxopentanenitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15NO2/c1-14(2,3)13(17)11(9-15)8-10-4-6-12(16)7-5-10/h4-8,16H,1-3H3/b11-8+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDKGQXNLVUZZRR-DHZHZOJOSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(=O)C(=CC1=CC=C(C=C1)O)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)C(=O)/C(=C/C1=CC=C(C=C1)O)/C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.